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Compound of Interest

Compound Name: 2-Hydroxy-4-iodobenzamide

Cat. No.: B14151011

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-4-iodobenzamide, a
halogenated derivative of salicylamide. Due to a notable scarcity of specific research on this
particular isomer, this document consolidates the available chemical data and presents a
discussion of synthetic approaches and potential biological activities based on closely related
compounds. This guide aims to serve as a foundational resource for researchers interested in
exploring the therapeutic and chemical potential of 2-Hydroxy-4-iodobenzamide, while clearly
delineating the current knowledge gaps and areas requiring further investigation.

Chemical Identity and Properties

2-Hydroxy-4-iodobenzamide is a substituted aromatic compound with a molecular structure
featuring a benzamide core with a hydroxyl group at the 2-position and an iodine atom at the 4-

position.

Table 1: Chemical Identifiers and Properties of 2-Hydroxy-4-iodobenzamide
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Property Value Source
CAS Number 18071-53-9 [1112]
Molecular Formula C7HsINO:2 [1][2]
Molecular Weight 263.03 g/mol [1]
IUPAC Name 2-hydroxy-4-iodobenzamide

Synonyms Salicylamide, 4-iodo-; o

Benzamide, 2-hydroxy-4-iodo-

Canonical SMILES

C1=CC(=C(C=C1I)0)C(=O)N

INChl=1S/C7H6INO2/c8-4-1-2-

InChl 5(7(9)11)6(10)3-4/h1-3,10H,
(H2,9,11)
Appearance Solid (predicted)
- Expected to be soluble in polar
Solubility

organic solvents

Note: Some properties are predicted based on the chemical structure and data for related

compounds due to the limited experimental data available for 2-Hydroxy-4-iodobenzamide.

Synthesis and Manufacturing

Detailed experimental protocols for the synthesis of 2-Hydroxy-4-iodobenzamide are not

readily available in the published literature. However, based on established principles of

organic chemistry, a plausible synthetic route would involve the direct iodination of 2-

hydroxybenzamide (salicylamide) or the amidation of a 2-hydroxy-4-iodobenzoic acid

derivative.

Hypothetical Synthetic Pathway

A potential and straightforward approach to synthesize 2-Hydroxy-4-iodobenzamide is

through the electrophilic iodination of 2-hydroxybenzamide (salicylamide). The hydroxyl and

amide groups are ortho- and para-directing activators, which would favor the substitution at the

4-position.
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Caption: Hypothetical synthesis of 2-Hydroxy-4-iodobenzamide.

Disclaimer: This represents a theoretical synthetic workflow. The actual reaction conditions,
including the choice of iodinating agent, solvent, temperature, and reaction time, would require
experimental optimization.

Potential Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol for the synthesis of 2-Hydroxy-4-
iodobenzamide based on common iodination reactions of phenols.

Materials:

o 2-Hydroxybenzamide (Salicylamide)

e N-lodosuccinimide (NIS) or lodine (I2)

e Appropriate solvent (e.g., Acetic Acid, N,N-Dimethylformamide)
 Stirring apparatus

» Reaction vessel

 Purification setup (e.g., recrystallization or column chromatography)

Procedure:
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e Dissolve 2-hydroxybenzamide in a suitable solvent in a reaction vessel equipped with a
stirrer.

» Slowly add the iodinating agent (e.g., N-iodosuccinimide) to the solution at a controlled
temperature.

 Allow the reaction to proceed with stirring for a specified duration, monitoring the progress by
an appropriate technique like Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction and isolate the crude product.

o Purify the crude product using a suitable method such as recrystallization or column
chromatography to obtain pure 2-Hydroxy-4-iodobenzamide.

o Characterize the final product using spectroscopic methods (e.g., NMR, IR, Mass
Spectrometry) to confirm its identity and purity.

Note: This protocol is illustrative and has not been experimentally validated. Researchers
should conduct a thorough literature search for analogous reactions and perform appropriate
safety assessments before attempting any synthesis.

Biological Activity and Drug Development Potential

There is a significant lack of published data on the specific biological activities of 2-Hydroxy-4-
iodobenzamide. However, the broader class of salicylamide and iodobenzamide derivatives
has been the subject of considerable research, revealing a wide range of pharmacological
effects. These findings may offer insights into the potential therapeutic applications of 2-
Hydroxy-4-iodobenzamide.

Potential Areas of Biological Investigation

Based on the activities of related compounds, future research on 2-Hydroxy-4-
iodobenzamide could explore the following areas:

 Antiviral Activity: Salicylamide derivatives have demonstrated potent antiviral properties,
including activity against HBV and a broad range of RNA and DNA viruses.[3][4]
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» Anti-inflammatory and Analgesic Effects: As a derivative of salicylamide, it may possess anti-
inflammatory and analgesic properties, potentially through the inhibition of cyclooxygenase
(COX) enzymes.[5]

o Anticancer Properties: Various benzamide derivatives have been investigated as anticancer
agents, with mechanisms including the regulation of cell signaling pathways like PI3K/AKT.

[6]
o Enzyme Inhibition: The benzamide scaffold is present in numerous enzyme inhibitors.

» Antimicrobial and Antifungal Activity: The salicylamide core is a known pharmacophore in
some antimicrobial and antifungal agents.[5]

Table 2: Reported Biological Activities of Related Salicylamide Derivatives

Potential
o Reported ]
Derivative Class . . . Mechanism of Reference
Biological Activity et
ction

Impairment of HBV
) ) ) core protein
Salicylamides Anti-HBV _ _ _ [3]
expression, disruption

of capsid formation.

) ) Broad-spectrum Inhibition of viral
Salicylamides o o [4]
antiviral replication.
] ] ] ) Inhibition of
Salicylamides Anti-estrogenic [7]

uterotrophic activity.

) ] ] Inhibition of
_ _ Analgesic, antipyretic,
Salicylamides B cyclooxygenase [5]
anti-inflammatory
(COX) enzymes.

Regulation of the
Anticancer (TNBC) PI3K/AKT signaling [6]
pathway.

Flavonoid-based

amides
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Itis crucial to emphasize that these are potential areas of investigation, and the actual
biological profile of 2-Hydroxy-4-iodobenzamide can only be determined through dedicated

experimental studies.

Signaling Pathway Visualization (Hypothetical)

Given the anticancer activity of some benzamide derivatives that target the PI3K/AKT pathway,
a diagram illustrating this pathway is provided for context.[6] It is important to note that the
involvement of 2-Hydroxy-4-iodobenzamide in this or any other signaling pathway has not
been experimentally confirmed.
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Caption: Hypothetical inhibition of the PISK/AKT pathway by a benzamide derivative.
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Conclusion and Future Directions

2-Hydroxy-4-iodobenzamide remains a largely unexplored chemical entity. While its
fundamental chemical properties can be inferred, a significant gap exists in the scientific
literature regarding its synthesis, characterization, and biological activity. The information
presented in this guide on related compounds suggests that 2-Hydroxy-4-iodobenzamide
could possess interesting pharmacological properties.

Future research should focus on:
» Developing and optimizing a reliable synthetic protocol for 2-Hydroxy-4-iodobenzamide.

» Conducting comprehensive spectroscopic and analytical characterization of the purified
compound.

» Undertaking in vitro screening to evaluate its potential biological activities, including but not
limited to antiviral, anticancer, and anti-inflammatory effects.

 Investigating the mechanism of action and identifying potential molecular targets if any
significant biological activity is observed.

This technical guide serves as a starting point for researchers and drug development
professionals, highlighting both the potential of 2-Hydroxy-4-iodobenzamide and the critical
need for foundational research to unlock its scientific value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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